N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide

• IUPAC Name: N-tert-butyl-2-[(4-ethoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-5-25-15-12-10-14(11-13-15)18(23)21-17-9-7-6-8-16(17)19(24)22-20(2,3)4/h6-13H,5H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: LKGWOFYYGGLTNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC(C)(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and biomedical research. This compound is also known as BAY 11-7082 and has been extensively studied for its anti-inflammatory and anti-cancer properties. In

Mechanism of Action

N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide inhibits the NF-κB signaling pathway by blocking the phosphorylation and degradation of IκBα, which is an inhibitor of NF-κB. This leads to the inhibition of NF-κB activation and subsequent suppression of inflammatory and cancer-related genes. N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide has also been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of various diseases. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide in lab experiments is its ability to inhibit the NF-κB signaling pathway, which plays a critical role in inflammation and cancer. This makes it a useful tool for studying the mechanisms underlying these diseases. Additionally, N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide has been shown to have neuroprotective effects, making it a useful tool for studying neurodegenerative diseases. However, one limitation of using N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide. One area of research is the development of more potent and selective inhibitors of the NF-κB signaling pathway. Another area of research is the investigation of the potential therapeutic applications of N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide in the treatment of various diseases, including inflammation, cancer, and neurodegenerative diseases. Additionally, the use of N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide in combination with other drugs may enhance its therapeutic efficacy and reduce potential toxicity.

Synthesis Methods

N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide is synthesized by reacting 4-ethoxybenzoic acid with tert-butylamine and then coupling the resulting product with 2-aminobenzamide. The reaction is typically carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The final product is obtained by purification using column chromatography.

Scientific Research Applications

N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide has been extensively studied for its potential applications in drug development and biomedical research. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the treatment of various diseases. It has also been studied for its ability to inhibit the NF-κB signaling pathway, which plays a critical role in inflammation and cancer. Additionally, N-(tert-butyl)-2-[(4-ethoxybenzoyl)amino]benzamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.